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Compound of Interest

Compound Name:
8'-Oxo-6-hydroxydihydrophaseic

acid

Cat. No.: B15591275 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 8'-Oxo-6-hydroxydihydrophaseic acid
was not located. The following guidance is based on general best practices for handling

structurally similar, non-hazardous, biologically active organic compounds and should be

supplemented by a thorough risk assessment by the user in consultation with their institution's

Environmental Health and Safety (EHS) department.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals. Adherence to these procedures is vital for ensuring personal

safety and maintaining a secure laboratory environment.

Personal Protective Equipment (PPE)
Given that the compound is likely a solid (powder) at room temperature and is an organic acid,

the primary handling risks involve inhalation of airborne particles and direct contact with skin

and eyes. The recommended PPE is summarized below.
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Operational Plan: Step-by-Step Handling
Procedures
1. Receipt and Inspection:

Upon receipt, inspect the package for any signs of damage or leakage.

Don a lab coat and a single pair of nitrile gloves during inspection.

Verify that the primary container is sealed and intact. If compromised, consult your

institution's EHS protocol.

2. Storage:
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Store the compound in a cool, dry, and well-ventilated area.

Keep the container tightly closed to prevent moisture absorption.

Store away from strong oxidizing agents, bases, and incompatible materials.

3. Weighing and Aliquoting (Powder):

All handling of the powdered form must be conducted in a designated area within a certified

chemical fume hood or a ventilated balance enclosure to prevent inhalation of airborne

particles.

Don the appropriate PPE as outlined in the table above (gloves, lab coat, safety goggles).

Use dedicated spatulas and weigh boats. Handle the powder gently to minimize

aerosolization.

Clean the balance and surrounding surfaces thoroughly after use.

4. Solution Preparation:

Prepare solutions in a chemical fume hood to control potential vapors.

When dissolving, add the solid to the solvent to avoid splashing.

If diluting an acid solution, always add acid to water, never the other way around.[1]

Disposal Plan
Chemical waste must be disposed of in accordance with institutional, local, and national

regulations.[2]

Solid Waste:

Collect unused solid 8'-Oxo-6-hydroxydihydrophaseic acid and any contaminated

disposable items (e.g., weigh boats, contaminated gloves, wipes) in a designated, clearly

labeled hazardous waste container.[2]
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Do not dispose of solid chemical waste in the regular trash.[3]

Liquid Waste:

Collect solutions containing 8'-Oxo-6-hydroxydihydrophaseic acid in a designated,

sealed, and clearly labeled hazardous waste container.

Do not dispose of organic substances down laboratory drains.[4]

Segregate chemical waste by compatibility.[2]

Empty Containers:

Rinse empty containers thoroughly with a suitable solvent in a fume hood. Collect the

rinsate as hazardous liquid waste.

Once decontaminated, deface the label and dispose of the container according to

institutional guidelines, which may permit disposal in regular trash or recycling.[3]

Experimental Workflow and Signaling Pathway
8'-Oxo-6-hydroxydihydrophaseic acid is a metabolite in the catabolism of abscisic acid

(ABA), a crucial plant hormone involved in stress responses and developmental processes.

The primary pathway for ABA metabolism is through hydroxylation.[5][6][7]

ABA Catabolic Pathway

Abscisic Acid (ABA) 8'-Hydroxy ABA

Hydroxylation
(CYP707A) Phaseic Acid (PA)Isomerization Dihydrophaseic Acid (DPA)Reduction 8'-Oxo-6-hydroxydihydrophaseic acidFurther Metabolism

Click to download full resolution via product page

Caption: Simplified catabolic pathway of Abscisic Acid (ABA).
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Caption: General laboratory workflow for handling chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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